Cas no 1261758-91-1 (4-Bromo-2-(bromomethyl)benzenesulfonamide)

• Product Name: 4-Bromo-2-(bromomethyl)benzenesulfonamide
• CAS No: 1261758-91-1
• MF: C₇H₇Br₂NO₂S
• MW: 329.008979082108
• CID: 4982455
• Update Time: 2025-06-08

4-Bromo-2-(bromomethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(bromomethyl)benzenesulfonamide

• Inchi： 1S/C7H7Br2NO2S/c8-4-5-3-6(9)1-2-7(5)13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： FYKSLCOVISFUGV-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=CC=1S(N)(=O)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 1.7
• Topological Polar Surface Area: 68.5

Additional information on 4-Bromo-2-(bromomethyl)benzenesulfonamide

Chemical Profile of 4-Bromo-2-(bromomethyl)benzenesulfonamide (CAS No. 1261758-91-1)

4-Bromo-2-(bromomethyl)benzenesulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1261758-91-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aryl sulfonamides, which are widely recognized for their diverse biological activities and potential applications in drug development. The presence of both bromo and bromomethyl substituents on the benzene ring introduces unique reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The structural features of 4-Bromo-2-(bromomethyl)benzenesulfonamide contribute to its versatility in chemical transformations. The sulfonamide group (-SO₂NH₂) is a well-documented pharmacophore that enhances binding affinity to biological targets, while the bromine atoms provide handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These attributes make the compound particularly interesting for constructing complex molecular architectures, which are often essential in the design of novel therapeutic agents.

In recent years, there has been a surge in research focused on aryl sulfonamides due to their demonstrated efficacy in various therapeutic modalities. For instance, derivatives of sulfonamides have shown promise in the treatment of infectious diseases, inflammation, and even certain types of cancer. The specific substitution pattern of 4-Bromo-2-(bromomethyl)benzenesulfonamide positions it as a key building block for synthesizing sulfonamide-based drugs that target enzymes or receptors involved in disease pathways. The bromomethyl group, in particular, is highly reactive and can be easily converted into other functional groups, such as alcohols or amines, facilitating the development of structurally diverse libraries for high-throughput screening.

One of the most compelling aspects of 4-Bromo-2-(bromomethyl)benzenesulfonamide is its potential role in modulating biological processes through selective interaction with biomolecules. Sulfonamides are known to exhibit inhibitory effects on various enzymes by competing with natural substrates or by covalently modifying target proteins. The bromine substituents further enhance this capability by enabling site-specific modifications through transition-metal-catalyzed reactions. This dual functionality makes the compound an attractive scaffold for designing molecules with tailored pharmacokinetic properties and improved therapeutic indices.

Recent advancements in synthetic methodologies have also highlighted the utility of 4-Bromo-2-(bromomethyl)benzenesulfonamide as a precursor for more complex derivatives. For example, researchers have leveraged its reactivity to develop novel heterocyclic compounds by incorporating nitrogen-containing rings into the benzene core. Such heterocycles often exhibit enhanced bioavailability and reduced toxicity compared to their parent structures. Additionally, the compound’s ability to undergo palladium-catalyzed cross-coupling reactions has opened doors for generating aryl-aryl or aryl-heteroaryl linkages, which are prevalent in many bioactive molecules.

The pharmaceutical industry has taken notice of these properties, leading to increased interest in 4-Bromo-2-(bromomethyl)benzenesulfonamide as an intermediate for drug discovery programs. Several academic and industrial groups have reported synthesizing novel sulfonamide derivatives derived from this compound that exhibit inhibitory activity against targets relevant to metabolic disorders and neurodegenerative diseases. These findings underscore the importance of exploring structurally diverse sulfonamides as potential therapeutics and highlight the need for efficient synthetic routes to access these compounds.

From a chemical biology perspective, 4-Bromo-2-(bromomethyl)benzenesulfonamide serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. Its ability to be modified at multiple positions allows researchers to probe how structural variations influence binding affinity and specificity. This level of control is crucial for understanding drug-drug interactions and optimizing lead compounds during the early stages of drug development. Moreover, the compound’s stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation, ensuring consistency in experimental outcomes.

The future prospects of 4-Bromo-2-(bromomethyl)benzenesulfonamide are further bolstered by its compatibility with modern green chemistry principles. Efforts to develop more sustainable synthetic routes have led to innovations in catalytic systems and solvent selection, which can reduce waste and energy consumption while maintaining high yields. These advancements align with global initiatives to promote environmentally responsible chemical manufacturing, ensuring that compounds like 4-Bromo-2-(bromomethyl)benzenesulfonamide can be produced efficiently without compromising ecological integrity.

In conclusion, 4-Bromo-2-(bromomethyl)benzenesulfonamide (CAS No. 1261758-91-1) represents a compelling candidate for both academic research and industrial applications due to its unique structural features and reactivity profile. Its role as a versatile intermediate in medicinal chemistry underscores its importance in developing new therapeutic agents targeting various diseases. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play an increasingly significant role in shaping the future of drug discovery and development.